3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one

Catalog No.
S12619466
CAS No.
M.F
C22H32N2O4
M. Wt
388.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbon...

Product Name

3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one

IUPAC Name

3-(4a-hydroxy-1,3,4,5,6,7,8,8a-octahydroisoquinoline-2-carbonyl)-4,6-dimethyl-1-(oxolan-2-ylmethyl)pyridin-2-one

Molecular Formula

C22H32N2O4

Molecular Weight

388.5 g/mol

InChI

InChI=1S/C22H32N2O4/c1-15-12-16(2)24(14-18-7-5-11-28-18)21(26)19(15)20(25)23-10-9-22(27)8-4-3-6-17(22)13-23/h12,17-18,27H,3-11,13-14H2,1-2H3

InChI Key

MYMKDISZWBPOBO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=O)N1CC2CCCO2)C(=O)N3CCC4(CCCCC4C3)O)C

The compound 3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one is a complex organic molecule featuring a pyridinone core structure, which is substituted with various functional groups. Its molecular formula is C19H28N2O3C_{19}H_{28}N_{2}O_{3}, and it exhibits unique structural characteristics that may contribute to its biological activity and potential applications in medicinal chemistry.

While specific reactions involving this compound are not extensively documented, compounds of similar structure often undergo various chemical transformations, including:

  • Acylation: The carbonyl group can participate in acylation reactions, forming derivatives with different acyl groups.
  • Nucleophilic substitutions: The nitrogen atoms in the isoquinoline ring can act as nucleophiles, allowing for substitutions that modify the compound's properties.
  • Reduction reactions: The hydroxyl group may be involved in reduction processes, potentially altering the oxidation state of the molecule.

Compounds containing isoquinoline and pyridinone moieties have been reported to exhibit a range of biological activities, including:

  • Antimicrobial properties: Many isoquinoline derivatives show effectiveness against various bacterial strains.
  • Anticancer activity: Pyridinones are often investigated for their potential to inhibit cancer cell proliferation.
  • Neuroprotective effects: Some derivatives may offer protective effects on neuronal cells, suggesting potential applications in neurodegenerative diseases.

The synthesis of complex compounds like 3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one typically involves multi-step organic synthesis techniques. Common methods may include:

  • Formation of the isoquinoline structure: This can be achieved through cyclization reactions starting from simpler aromatic precursors.
  • Introduction of functional groups: Various reagents can be used to introduce the carbonyl and hydroxyl functionalities at specific positions on the ring structure.
  • Final assembly: The tetrahydrofuran moiety is usually introduced through alkylation or coupling reactions with appropriate precursors.

The unique structure of this compound suggests several potential applications:

  • Pharmaceutical development: Given its biological activity, it may serve as a lead compound for drug development targeting infections or cancer.
  • Chemical probes: It could be utilized in research to study biological pathways or mechanisms due to its specific interactions with biological targets.
  • Material science: If synthesized in sufficient quantities, it may find applications in creating novel materials with specific properties.

Interaction studies for compounds of this nature typically involve evaluating their binding affinity and specificity towards various biological targets. Techniques such as:

  • Molecular docking studies: These can predict how well the compound binds to target proteins based on its structural features.
  • In vitro assays: Testing the compound against cultured cells can provide insights into its efficacy and mechanism of action.
  • In vivo studies: Animal models may be used to assess pharmacokinetics and therapeutic potential.

Several compounds share structural similarities with 3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one. Here are some notable examples:

Compound NameStructure FeaturesBiological Activity
5,7-dimethylindolin-2-oneIndole-like structureAnticancer properties
3-hydroxy-2,6-dimethyl-4H-pyran-4-onePyranone derivativeAntioxidant activity
4-hydroxyisoquinolineIsoquinoline baseNeuroprotective effects

Uniqueness

The uniqueness of 3-[(4a-hydroxyoctahydroisoquinolin-2(1H)-yl)carbonyl]-4,6-dimethyl-1-(tetrahydrofuran-2-ylmethyl)pyridin-2(1H)-one lies in its specific combination of isoquinoline and pyridinone functionalities along with the tetrahydrofuran substituent. This combination may enhance its solubility and bioavailability compared to similar compounds, potentially leading to improved therapeutic profiles.

XLogP3

1.7

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

388.23620751 g/mol

Monoisotopic Mass

388.23620751 g/mol

Heavy Atom Count

28

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